Cas no 228999-48-2 (N-(5-tert-Butylisoxazol-3-yl)-N'-[4-(4-pyridyloxy)phenyl]urea)

• Product Name: N-(5-tert-Butylisoxazol-3-yl)-N'-[4-(4-pyridyloxy)phenyl]urea
• CAS No: 228999-48-2
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 1415253
• Update Time: 2024-08-16

N-(5-tert-Butylisoxazol-3-yl)-N'-[4-(4-pyridyloxy)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• N-(5-tert-Butylisoxazol-3-yl)-N'-[4-(4-pyridyloxy)phenyl]urea
• Urea, N-[5-(1,1-dimethylethyl)-3-isoxazolyl]-N'-[4-(4-pyridinyloxy)phenyl]-

• Inchi： 1S/C19H20N4O3/c1-19(2,3)16-12-17(23-26-16)22-18(24)21-13-4-6-14(7-5-13)25-15-8-10-20-11-9-15/h4-12H,1-3H3,(H2,21,22,23,24)
• InChI Key： XKNAGLMNQADBQE-UHFFFAOYSA-N
• SMILES： N(C1C=C(C(C)(C)C)ON=1)C(NC1=CC=C(OC2C=CN=CC=2)C=C1)=O

Computed Properties

• Exact Mass: 352.1537

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 434.9±45.0 °C(Predicted)
• PSA: 89.28
• pka: 12.70±0.70(Predicted)